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Introduction
NH2-UAMC1110 is a derivative of UAMC1110, a potent and highly selective inhibitor of

Fibroblast Activation Protein (FAP). FAP is a type II transmembrane serine protease that is

minimally expressed in healthy adult tissues but is significantly upregulated on cancer-

associated fibroblasts (CAFs) in the tumor microenvironment of numerous cancers, including

pancreatic, colorectal, breast, and lung cancer.[1][2][3][4] FAP plays a crucial role in tumor

progression by promoting extracellular matrix remodeling, angiogenesis, and

immunosuppression, making it an attractive target for cancer therapy.[2][3][5] These application

notes provide detailed protocols for evaluating the efficacy of NH2-UAMC1110 in vitro using

various cell culture-based assays.

Mechanism of Action
NH2-UAMC1110, as a FAP inhibitor, is expected to exert its anti-cancer effects by blocking the

enzymatic activity of FAP on CAFs. This inhibition is hypothesized to disrupt the supportive

tumor microenvironment, leading to reduced cancer cell proliferation, survival, migration, and

invasion. The downstream signaling pathways affected by FAP inhibition may include the

PI3K/AKT and RAS/ERK pathways.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Functional roles of FAP-α in metabolism, migration and invasion of human
cancer cells [frontiersin.org]

2. Pro-tumorigenic roles of fibroblast activation protein in cancer: back to the basics - PMC
[pmc.ncbi.nlm.nih.gov]

3. Fibroblast Activation Protein (FAP) Stable Cell Lines - Accelerate Your Cancer & Fibrosis
Research - Creative Biogene [creative-biogene.com]

4. Identifying the oncogenic roles of FAP in human cancers based on systematic analysis |
Aging [aging-us.com]

5. Frontiers | Fibroblast Activation Protein-α as a Target in the Bench-to-Bedside Diagnosis
and Treatment of Tumors: A Narrative Review [frontiersin.org]

6. The role of fibroblast activation protein in health and malignancy - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Evaluating NH2-
UAMC1110 Efficacy in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932292#cell-culture-techniques-for-evaluating-
nh2-uamc1110-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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